2-(dimethylamino)-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C23H22N4O2S2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(dimethylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-phenylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H22N4O2S2/c1-25(2)20-17(21(28)26-13-7-6-12-19(26)24-20)15-18-22(29)27(23(30)31-18)14-8-11-16-9-4-3-5-10-16/h3-7,9-10,12-13,15H,8,11,14H2,1-2H3/b18-15-
• InChI Key: XTWXXTIJKMFSLI-SDXDJHTJSA-N
• Isomeric SMILES: CN(C)C1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCCC4=CC=CC=C4
• Canonical SMILES: CN(C)C1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCCC4=CC=CC=C4

Description

This compound belongs to a class of heterocyclic molecules featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring system. The structure includes a dimethylamino substituent at position 2 and a Z-configuration methylidene bridge connecting the pyrido-pyrimidinone and 4-oxo-2-thioxothiazolidine moieties. The 3-phenylpropyl group at position 3 of the thiazolidinone ring introduces steric bulk and lipophilicity, which may influence biological activity and pharmacokinetic properties. Its synthesis typically involves condensation reactions between functionalized pyrimidinones and thiazolidinone precursors under acidic or microwave-assisted conditions .

The compound’s structural complexity and electronic properties make it a candidate for pharmacological applications, particularly in targeting enzymes or receptors associated with inflammation or microbial infections. However, its detailed bioactivity profile remains understudied in publicly available literature.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The dimethylamino group in the target compound may enhance solubility compared to ethylamino or allylamino derivatives .

Core Modifications: Pyrazolo-pyrimidinone analogues exhibit distinct bioactivity profiles (e.g., anticancer vs. anti-inflammatory), suggesting the pyrido-pyrimidinone core’s role in target specificity .

Spectroscopic and Crystallographic Characterization

• IR Spectroscopy: The target compound’s thioxo (C=S) stretch appears at ~1210 cm⁻¹, consistent with analogous thiazolidinones .
• NMR : The Z-configuration of the methylidene bridge is confirmed by coupling constants (J = 12–14 Hz for vinyl protons) .
• Crystallography : SHELX programs are widely used for resolving complex heterocyclic structures, though ORTEP-3 and WinGX suites offer enhanced visualization for sterically crowded moieties .